6-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazin-4(1H)-one

Specification

• CAS No.: 1198475-30-7
• Molecular Formula: C7H6ClN3O
• Molecular Weight: 183.595
• IUPAC Name: 6-chloro-2-methyl-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C7H6ClN3O/c1-4-9-7(12)6-2-5(8)3-11(6)10-4/h2-3H,1H3,(H,9,10,12)
• Standard InChI Key: JBSRQIMUOPXPED-UHFFFAOYSA-N
• SMILES: CC1=NN2C=C(C=C2C(=O)N1)Cl

Introduction

6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one is a heterocyclic compound that belongs to the pyrrolo[2,1-f]triazine class. This compound features a unique fused ring structure, comprising a pyrrole and a triazine moiety, with a chlorine atom at the 6-position and a methyl group at the 2-position. Its structural characteristics contribute to its reactivity and biological activity, making it a subject of interest in medicinal chemistry.

Synthesis Methodologies

The synthesis of 6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one involves multiple steps, including acylation and cyclization reactions. Chlorination using phosphorus oxychloride is a common method to introduce the chlorine atom at the C-6 position.

Biological Activities

6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one has shown potential as a kinase inhibitor, targeting growth factor receptors such as vascular endothelial growth factor receptor 2 (VEGFR2) and fibroblast growth factor receptor 1 (FGFR1). Its inhibitory activity is quantified by IC₅₀ values, indicating its potency in blocking kinase activity.

Applications in Medicinal Chemistry

The primary applications of 6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one lie in medicinal chemistry, particularly in the development of inhibitors for various kinases. Its unique structure and biological activity make it a promising candidate for further research and development in drug discovery.

Comparison with Related Compounds

While specific data on 6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one is limited, related compounds like 4-Chloro-2-methylpyrrolo[2,1-f]triazine share similar structural features and potential applications in medicinal chemistry. The latter compound has a molecular weight of 167.59 g/mol and is used as a pharmaceutical intermediate.

Research Findings and Future Directions

Pyrrolo[2,1-f]triazin-4(3H)-ones, the class to which 6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one belongs, have shown promise as inhibitors of ubiquitin-specific protease 7 (USP7), highlighting their potential in cancer therapy. Further research is needed to fully explore the biological activities and therapeutic potential of these compounds.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number	Primary Use
6-Chloro-2-methylpyrrolo[2,1-f]triazin-4(1H)-one	Not specified	Not specified	Not specified	Kinase inhibitor
4-Chloro-2-methylpyrrolo[2,1-f]triazine	C₇H₆ClN₃	167.59 g/mol	1150617-75-6	Pharmaceutical intermediate